4'-Allyloxyacetanilide
Cat. No. B1294689
Key on ui cas rn:
6622-73-7
M. Wt: 191.23 g/mol
InChI Key: UVGQOPZEALYXKP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05866611
Procedure details
Commercially available 4-acetamido phenol (1 molar equivalent), allyl bromide (1 molar equivalent) and potassium carbonate (1 molar equivalent) in butan-2-one were heated at reflux for 18 hours with stirring. The mixture was cooled, filtered and the solid residue washed with ether. The combined filtrates were evaporated and the solid residue was further purified by crystallisation from ethyl acetate-hexane to give 4-acetamido-1-allyloxy benzene as a colourless solid, m.p. 85°-86° C.
Identifiers
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REACTION_CXSMILES
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[C:1]([NH:4][C:5]1[CH:10]=[CH:9][C:8]([OH:11])=[CH:7][CH:6]=1)(=[O:3])[CH3:2].[CH2:12](Br)[CH:13]=[CH2:14].C(=O)([O-])[O-].[K+].[K+]>CC(=O)CC>[C:1]([NH:4][C:5]1[CH:10]=[CH:9][C:8]([O:11][CH2:14][CH:13]=[CH2:12])=[CH:7][CH:6]=1)(=[O:3])[CH3:2] |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)NC1=CC=C(C=C1)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C=C)Br
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CC(CC)=O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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with stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 18 hours
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Duration
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18 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was cooled
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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WASH
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Type
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WASH
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Details
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the solid residue washed with ether
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CUSTOM
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Type
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CUSTOM
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Details
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The combined filtrates were evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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the solid residue was further purified by crystallisation from ethyl acetate-hexane
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)(=O)NC1=CC=C(C=C1)OCC=C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
